Cas no 107624-52-2 (methyl 9H-carbazole-9-carboxylate)

• Product Name: methyl 9H-carbazole-9-carboxylate
• CAS No: 107624-52-2
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 2871187
• PubChem ID: 231087
• Update Time: 2025-10-29

methyl 9H-carbazole-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• starbld0022648
• NSC-26651
• 107624-52-2
• N-(methoxycarbonyl)carbazole
• methyl carbazole-9-carboxylate
• NSC26651
• methyl 9H-carbazole-9-carboxylate
• SCHEMBL20866891

• Inchi： 1S/C14H11NO2/c1-17-14(16)15-12-8-4-2-6-10(12)11-7-3-5-9-13(11)15/h2-9H,1H3
• InChI Key： CPZQGQQWSYKLMQ-UHFFFAOYSA-N
• SMILES： O(C)C(N1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 31.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on methyl 9H-carbazole-9-carboxylate

Methyl 9H-Carbazole-9-Carboxylate (CAS No. 107624-52-2): Properties, Applications, and Market Insights

Methyl 9H-carbazole-9-carboxylate (CAS No. 107624-52-2) is a versatile organic compound widely used in pharmaceuticals, agrochemicals, and material science. This ester derivative of carbazole has gained significant attention due to its unique chemical properties and broad applicability. Researchers and industries are increasingly exploring its potential in drug synthesis, OLED materials, and specialty chemicals.

The molecular structure of methyl 9H-carbazole-9-carboxylate features a carbazole core with a carboxylate ester group at the 9-position. This configuration provides excellent stability while maintaining reactivity for further chemical modifications. With a molecular formula of C₁₄H₁₁NO₂ and molecular weight of 225.24 g/mol, this compound typically appears as a white to off-white crystalline powder with high purity grades available for research and industrial applications.

In pharmaceutical research, methyl carbazole-9-carboxylate serves as a key intermediate for developing various therapeutic agents. Its structural features make it valuable for creating compounds with potential anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have explored its derivatives as inhibitors for specific enzymes involved in disease pathways, aligning with current trends in targeted drug discovery.

The material science sector utilizes 9H-carbazole-9-carboxylic acid methyl ester in developing advanced organic electronic materials. Its electron-rich carbazole moiety contributes to charge transport properties, making it suitable for organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. This application aligns with the growing demand for sustainable energy solutions and flexible electronics.

From a synthetic chemistry perspective, methyl 9-carbazolecarboxylate offers multiple reactive sites for further functionalization. Researchers can modify the ester group through hydrolysis or transesterification, while the aromatic system allows for electrophilic substitutions. These characteristics make it a valuable building block in medicinal chemistry and materials research, particularly in developing novel heterocyclic compounds.

The global market for carbazole derivatives including methyl 9H-carbazole-9-carboxylate has shown steady growth, driven by increasing applications in pharmaceuticals and advanced materials. Manufacturers are focusing on developing efficient synthesis routes to meet the rising demand while maintaining high purity standards. Current production methods typically involve esterification of 9H-carbazole-9-carboxylic acid under controlled conditions.

Quality control of methyl 9H-carbazole-9-carboxylate involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy. Suppliers provide technical data sheets with detailed specifications covering purity, melting point range, and residual solvent content. Proper storage conditions (typically room temperature in airtight containers) ensure long-term stability of this compound for research and industrial use.

Environmental and safety considerations for handling methyl carbazole carboxylate follow standard laboratory practices. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended. Researchers should consult material safety data sheets (MSDS) for specific handling guidelines and disposal procedures.

Future research directions for methyl 9H-carbazole-9-carboxylate include exploring its potential in green chemistry applications and sustainable material development. The compound's structural features make it interesting for catalytic applications and as a precursor for biodegradable materials. These developments align with current industry trends toward environmentally friendly chemical processes.

For researchers sourcing methyl 9-carbazole-9-carboxylate, several specialized chemical suppliers offer this compound in various quantities. Pricing typically depends on purity grade and order volume, with custom synthesis options available for specific research needs. The compound's availability through major scientific distributors facilitates its use in academic and industrial research settings worldwide.

Analytical characterization of 9-carbazole methyl ester derivatives continues to advance with modern spectroscopic techniques. Recent publications have detailed novel methods for quantifying trace impurities and studying its crystalline structure, contributing to improved quality control in pharmaceutical applications. These advancements support the compound's growing importance in precision chemistry.

The patent landscape surrounding carbazole ester derivatives shows increasing activity, particularly in applications related to organic electronics and pharmaceutical compositions. Intellectual property protection for novel synthesis methods and applications of methyl 9H-carbazole-9-carboxylate reflects its commercial potential in emerging technology sectors.

Academic interest in methyl 9H-carbazole-9-carboxylate remains strong, with numerous recent publications exploring its chemical behavior and potential applications. Research groups worldwide are investigating its use as a building block for complex molecular architectures and functional materials, contributing to the expanding knowledge base of carbazole chemistry.

In summary, methyl 9H-carbazole-9-carboxylate (CAS No. 107624-52-2) represents an important intermediate with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with growing industrial demand, position this compound as a valuable tool for researchers and manufacturers working in pharmaceuticals, materials science, and specialty chemicals.